5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide

• IUPAC Name: N-[(Z)-[4-[2-(cyclohexylamino)-2-oxoethoxy]phenyl]methylideneamino]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C24H29N3O5/c1-30-21-12-18(13-22(14-21)31-2)24(29)27-25-15-17-8-10-20(11-9-17)32-16-23(28)26-19-6-4-3-5-7-19/h8-15,19H,3-7,16H2,1-2H3,(H,26,28)(H,27,29)/b25-15-
• InChI Key: BCYUUXYACCXSCX-MYYYXRDXSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NN=CC2=CC=C(C=C2)OCC(=O)NC3CCCCC3)OC
• Isomeric SMILES: COC1=CC(=CC(=C1)C(=O)N/N=C\C2=CC=C(C=C2)OCC(=O)NC3CCCCC3)OC
• Molecular Formula: C24H29N3O5
• Molecular Weight: 439.5 g/mol

Description

5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide, also known as CMMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and pharmaceuticals.

Scientific Research Applications

5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide has been studied for its potential therapeutic applications, particularly in cancer treatment. Research has shown that 5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide exhibits anti-proliferative effects on various cancer cell lines, including breast, ovarian, and prostate cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Mechanism of Action

The mechanism of action of 5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide is not fully understood, but studies suggest that it may inhibit the activity of certain enzymes involved in cancer cell growth and survival. It may also interfere with the signaling pathways that regulate cell proliferation and apoptosis.
Biochemical and Physiological Effects
5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide has been found to have low toxicity and minimal side effects in animal studies. It has also been shown to have anti-inflammatory and analgesic effects in addition to its anti-cancer properties.

Advantages and Limitations for Lab Experiments

5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide is relatively easy to synthesize and has shown promising results in preclinical studies. However, further research is needed to determine its efficacy and safety in humans. Additionally, its low solubility in water may limit its use in certain experimental settings.

Future Directions

Future research on 5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide could focus on optimizing its synthesis method and developing more effective formulations for use in cancer treatment. It could also explore its potential applications in other areas, such as inflammation and pain management. Further studies are needed to fully understand its mechanism of action and potential side effects in humans.

Synthesis Methods

5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide can be synthesized through a multi-step process starting with the reaction of 4-methoxybenzaldehyde with 2-chloroacetyl chloride to form 5-chloro-2-methoxy-N-(4-methoxybenzylidene)acetamide. This intermediate compound is then reacted with methylamine to produce 5-chloro-2-methoxy-N-[(4-methoxyphenyl)methyl]benzamide.